1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine

• IUPAC Name: 1-[1-(2-fluorophenyl)propan-2-yl]-4-piperidin-1-ylpiperidine
• InChI: InChI=1S/C19H29FN2/c1-16(15-17-7-3-4-8-19(17)20)21-13-9-18(10-14-21)22-11-5-2-6-12-22/h3-4,7-8,16,18H,2,5-6,9-15H2,1H3
• InChI Key: DGVULUJDWLMVOL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1F)N2CCC(CC2)N3CCCCC3
• Molecular Formula: C19H29FN2
• Molecular Weight: 304.4 g/mol

Description

1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine, also known as FPEB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. FPEB is a positive allosteric modulator (PAM) of the metabotropic glutamate receptor subtype 5 (mGluR5), which is known to play a crucial role in various physiological and pathological processes in the brain. In

Mechanism of Action

1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine acts as a positive allosteric modulator of mGluR5, which means that it enhances the activity of the receptor by binding to a site on the receptor that is distinct from the glutamate binding site. This results in an increase in the activity of mGluR5, which in turn leads to an increase in the release of various neurotransmitters such as glutamate, dopamine, and serotonin. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has also been shown to modulate the activity of various intracellular signaling pathways such as the protein kinase C (PKC) pathway, which is known to be involved in various neurological disorders.
Biochemical and Physiological Effects:
1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has been shown to have various biochemical and physiological effects in the brain. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has been shown to enhance synaptic plasticity, which is the ability of synapses to strengthen or weaken over time in response to neuronal activity. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has also been shown to enhance learning and memory in various animal models. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has also been shown to modulate the release of various neurotransmitters such as glutamate, dopamine, and serotonin, which are known to be involved in various neurological disorders.

Advantages and Limitations for Lab Experiments

1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has several advantages for lab experiments. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine is a highly selective and potent PAM of mGluR5, which makes it an ideal tool for studying the role of mGluR5 in various neurological disorders. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has also been shown to have a long duration of action, which allows for sustained modulation of mGluR5 activity. However, 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has several limitations for lab experiments. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine is a synthetic compound that requires specialized equipment and expertise for synthesis and purification. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine is also relatively expensive compared to other research tools, which may limit its accessibility for some researchers.

Future Directions

There are several future directions for research on 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine. One potential direction is to study the effects of 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine in various animal models of neurological disorders such as depression, anxiety, and addiction. Another potential direction is to study the effects of 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine in human clinical trials for various neurological disorders. Additionally, there is a need for further research on the mechanism of action of 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine and its effects on various intracellular signaling pathways. Finally, there is a need for further research on the safety and toxicity of 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine in animal models and humans.

Synthesis Methods

The synthesis of 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine involves a series of chemical reactions that require specialized equipment and expertise. The most commonly used method for synthesizing 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine involves the condensation of 2-fluorobenzaldehyde with 1,4-bis(piperidin-1-yl)butane in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using chromatography techniques to obtain pure 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine.

Scientific Research Applications

1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has been extensively studied in the field of neuroscience due to its potential therapeutic applications in various neurological disorders such as depression, anxiety, and addiction. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has been shown to enhance the activity of mGluR5, which is known to play a crucial role in synaptic plasticity, learning, and memory. 1'-[2-(2-fluorophenyl)-1-methylethyl]-1,4'-bipiperidine has also been shown to modulate the release of various neurotransmitters such as glutamate, dopamine, and serotonin, which are known to be involved in various neurological disorders.